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Compound of Interest

Compound Name: 3-Piperidinebutanamine

CAS No.: 1772-29-8

Cat. No.: B3048626

Get Quote

Given the absence of a dedicated SDS for 3-Piperidinebutanamine, a hazard assessment

must be constructed from its constituent chemical moieties: the piperidine ring and the

butanamine side chain. This approach ensures that all potential risks are considered, treating

the compound with the caution required for a novel or uncharacterized substance.

Hazard Identification
Based on analogous compounds, 3-Piperidinebutanamine is anticipated to possess the

following hazards.

Table 1: Inferred GHS Hazard Classification for 3-Piperidinebutanamine
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Hazard Class Category Hazard Statement Basis of Inference

Skin

Corrosion/Irritation
Category 1B/2

H314: Causes severe

skin burns and eye

damage, or H315:

Causes skin irritation.

[1][2][3]

Piperidine and many

alkylamines are

corrosive or irritating

to the skin.[2][4][5]

Serious Eye

Damage/Irritation
Category 1

H318: Causes serious

eye damage.[3]

Direct contact with

alkaline amines can

cause irreversible eye

damage.[1][2]

Acute Toxicity (Oral,

Dermal, Inhalation)
Category 3/4

H302: Harmful if

swallowed.

H311+H331: Toxic in

contact with skin or if

inhaled.[1][2]

Piperidine itself is

toxic, and alkylamines

can be harmful by

multiple routes of

exposure.[2][4]

Respiratory Irritation Category 3

H335: May cause

respiratory irritation.[1]

[3]

Volatile amines are

known respiratory

tract irritants.[4]

Aquatic Hazard (Acute

& Chronic)
Category 3

H402/H411: Harmful

or Toxic to aquatic life

with long lasting

effects.[2][3]

Amine compounds

can be harmful to

aquatic ecosystems.

Toxicological Profile
The piperidine ring is a core structure in many alkaloids and pharmaceuticals, some with

significant physiological effects.[6][7] The toxicity of piperidine-containing compounds can

range widely, with some exhibiting neurotoxic properties.[7] For instance, Phencyclidine (PCP),

a well-known arylcyclohexylamine containing a piperidine ring, acts as a potent NMDA receptor

antagonist with significant psychoactive and adverse effects.[8] While 3-
Piperidinebutanamine does not share the same overall structure as PCP, the presence of the

piperidine scaffold warrants a cautious approach, assuming the potential for biological activity

until proven otherwise.
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First-Aid Measures
In the event of exposure, immediate action is critical. The following protocols are based on

standard procedures for corrosive and toxic amines.[1][2][9]

Inhalation: Remove the individual to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[1]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing all contaminated clothing.[1][9] If skin irritation or burns occur,

seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[9] Remove contact lenses if present and easy to do so.[1] Seek immediate and

specialized medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. If the individual

is conscious, have them drink one or two glasses of water to dilute the substance. Call a

poison control center or doctor immediately for treatment advice.[1][2]

Part 2: Laboratory Handling, Storage, and
Experimental Protocols
The causality behind stringent handling protocols is the mitigation of risks identified in Part 1.

Every step is designed to prevent exposure and ensure the integrity of the compound.

Engineering Controls and Personal Protective
Equipment (PPE)
Due to its presumed volatility and toxicity, all work with 3-Piperidinebutanamine must be

conducted within a certified chemical fume hood to prevent inhalation of vapors.[4] The

selection of PPE is critical and should be treated as the last line of defense.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene). Double-gloving is

recommended for handling neat material.
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Eye/Face Protection: Chemical safety goggles and a full-face shield are mandatory to protect

against splashes.[1][9]

Skin and Body Protection: A chemical-resistant apron or lab coat must be worn. Ensure

clothing is fully buttoned. Do not leave any skin exposed.

Respiratory Protection: If working outside of a fume hood is unavoidable (e.g., during a large

spill), a self-contained breathing apparatus (SCBA) is required.[5][10]
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Caption: Workflow for safe handling of 3-Piperidinebutanamine.
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Storage and Stability
Alkylamines are often sensitive to air, light, and moisture.[9][11][12] Proper storage is essential

to maintain product quality and prevent degradation.

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

[9]

Container: Keep in a tightly sealed container to prevent moisture absorption and vapor

release.[4]

Temperature: Store in a cool, dry, and well-ventilated place away from heat and direct

sunlight.[4][11] A temperature below 30°C is generally recommended for amines.[12]

Incompatibilities: Segregate from strong oxidizing agents, strong acids, and sources of

ignition.[9]

Experimental Protocol: General Reaction Quenching
The quenching of reactions involving amines must be performed carefully due to potential

exothermic reactions, especially with acidic quenching agents.

Pre-cool the reaction vessel: Before quenching, cool the reaction mixture in an ice-water

bath to 0-5°C to dissipate heat generated during neutralization.

Dilute the quenching agent: Use a dilute aqueous acid solution (e.g., 1M HCl) rather than a

concentrated one.

Slow, controlled addition: Add the quenching solution dropwise via an addition funnel with

vigorous stirring.

Monitor temperature: Keep a thermometer in the reaction mixture to ensure the internal

temperature does not rise uncontrollably.

Final pH check: After the addition is complete, check the pH of the aqueous layer to ensure

the reaction is fully quenched.
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Part 3: Synthesis and Applications in Drug
Discovery
Piperidine derivatives are crucial building blocks in medicinal chemistry, valued for their

presence in numerous pharmaceuticals and natural products.[6][13]

Synthetic Approaches
The synthesis of 3-substituted piperidines like 3-Piperidinebutanamine often starts from

readily available precursors. A common strategy involves the functionalization of a pre-existing

piperidine ring. For instance, enantiomerically pure 3-amino piperidines can be synthesized

from natural amino acids like L-glutamic acid through a multi-step process involving cyclization.

[14][15]

Piperidine Precursor
(e.g., 3-Aminopiperidine)

Reductive
Amination

Butanal Derivative
+ Reducing Agent

3-Piperidinebutanamine

Click to download full resolution via product page

Caption: A general synthetic pathway to 3-Piperidinebutanamine.

Role in Drug Development
The piperidine ring is considered a "privileged scaffold" because its derivatives can interact with

a wide range of biological targets.[6] This structural motif is found in drugs targeting the central

nervous system, as well as in compounds with antimicrobial and antifungal activities.[16] The
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butanamine side chain adds flexibility and a primary amine group, which can serve as a key

pharmacophore for hydrogen bonding or salt formation, potentially enhancing drug-receptor

interactions or improving pharmacokinetic properties like solubility.[17]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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